Cas no 1548267-72-6 (2-(tert-Butoxy)-6-chloropyridin-3-amine)

• Product Name: 2-(tert-Butoxy)-6-chloropyridin-3-amine
• CAS No: 1548267-72-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5693020
• PubChem ID: 115474474
• Update Time: 2023-10-13

2-(tert-Butoxy)-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1295042
• 2-(tert-butoxy)-6-chloropyridin-3-amine
• 1548267-72-6
• 3-Pyridinamine, 6-chloro-2-(1,1-dimethylethoxy)-
• 2-(tert-Butoxy)-6-chloropyridin-3-amine

• Inchi： 1S/C9H13ClN2O/c1-9(2,3)13-8-6(11)4-5-7(10)12-8/h4-5H,11H2,1-3H3
• InChI Key： PNDBMUGUYMIRAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC(C)(C)C)N

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 308.3±37.0 °C(Predicted)
• pka: 2.38±0.13(Predicted)